(4-fluoro-3-methylphenyl)[methyl(2-phenoxyethyl)amino]acetic acid

• IUPAC Name: 2-(4-fluoro-3-methylphenyl)-2-[methyl(2-phenoxyethyl)amino]acetic acid
• InChI: InChI=1S/C18H20FNO3/c1-13-12-14(8-9-16(13)19)17(18(21)22)20(2)10-11-23-15-6-4-3-5-7-15/h3-9,12,17H,10-11H2,1-2H3,(H,21,22)
• InChI Key: UTQGOANEWNUOQC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C(C(=O)O)N(C)CCOC2=CC=CC=C2)F
• Molecular Formula: C18H20FNO3
• Molecular Weight: 317.4 g/mol

Description

(4-fluoro-3-methylphenyl)[methyl(2-phenoxyethyl)amino]acetic acid, also known as FMPA, is a chemical compound that has been used in scientific research for its potential therapeutic applications. FMPA is a nonsteroidal anti-inflammatory drug (NSAID) that has been shown to have analgesic, anti-inflammatory, and antipyretic effects.

Mechanism of Action

The exact mechanism of action of (4-fluoro-3-methylphenyl)[methyl(2-phenoxyethyl)amino]acetic acid is not fully understood. However, it is believed to work by inhibiting the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins, a group of lipid compounds that play a role in inflammation, pain, and fever. By inhibiting COX activity, (4-fluoro-3-methylphenyl)[methyl(2-phenoxyethyl)amino]acetic acid reduces the production of prostaglandins, which in turn reduces inflammation, pain, and fever.
Biochemical and Physiological Effects:
(4-fluoro-3-methylphenyl)[methyl(2-phenoxyethyl)amino]acetic acid has been shown to have several biochemical and physiological effects. It has been shown to reduce the production of prostaglandins, which are responsible for inflammation, pain, and fever. (4-fluoro-3-methylphenyl)[methyl(2-phenoxyethyl)amino]acetic acid has also been shown to inhibit the growth of cancer cells and induce apoptosis, or programmed cell death. Additionally, (4-fluoro-3-methylphenyl)[methyl(2-phenoxyethyl)amino]acetic acid has been shown to have antioxidant properties, which may help protect against oxidative stress.

Advantages and Limitations for Lab Experiments

One of the main advantages of using (4-fluoro-3-methylphenyl)[methyl(2-phenoxyethyl)amino]acetic acid in lab experiments is its ability to inhibit COX activity, which makes it a useful tool for studying the role of prostaglandins in various physiological processes. Additionally, (4-fluoro-3-methylphenyl)[methyl(2-phenoxyethyl)amino]acetic acid has been shown to have low toxicity and is generally well-tolerated, making it a safe compound to use in lab experiments. However, one limitation of using (4-fluoro-3-methylphenyl)[methyl(2-phenoxyethyl)amino]acetic acid in lab experiments is that it may not be effective in all types of inflammation, as different types of inflammation may involve different pathways and mechanisms.

Future Directions

There are several future directions for research on (4-fluoro-3-methylphenyl)[methyl(2-phenoxyethyl)amino]acetic acid. One area of research is the development of new derivatives of (4-fluoro-3-methylphenyl)[methyl(2-phenoxyethyl)amino]acetic acid that may have improved therapeutic properties. Another area of research is the study of the molecular mechanisms underlying the anticancer effects of (4-fluoro-3-methylphenyl)[methyl(2-phenoxyethyl)amino]acetic acid, which may lead to the development of new cancer therapies. Additionally, research on the potential use of (4-fluoro-3-methylphenyl)[methyl(2-phenoxyethyl)amino]acetic acid in the treatment of other inflammatory conditions, such as autoimmune diseases, may also be explored.
Conclusion:
In conclusion, (4-fluoro-3-methylphenyl)[methyl(2-phenoxyethyl)amino]acetic acid is a chemical compound that has been extensively studied for its potential therapeutic applications. It has been shown to have analgesic, anti-inflammatory, and antipyretic effects, making it a promising candidate for the treatment of various inflammatory conditions. (4-fluoro-3-methylphenyl)[methyl(2-phenoxyethyl)amino]acetic acid works by inhibiting the activity of COX enzymes, which reduces the production of prostaglandins and reduces inflammation, pain, and fever. While there are limitations to using (4-fluoro-3-methylphenyl)[methyl(2-phenoxyethyl)amino]acetic acid in lab experiments, it remains a useful tool for studying the role of prostaglandins in various physiological processes. Future research on (4-fluoro-3-methylphenyl)[methyl(2-phenoxyethyl)amino]acetic acid may lead to the development of new therapies for cancer and other inflammatory conditions.

Synthesis Methods

(4-fluoro-3-methylphenyl)[methyl(2-phenoxyethyl)amino]acetic acid can be synthesized through a multistep process involving the reaction of 4-fluoro-3-methylphenol with 2-phenoxyethylamine, followed by the reaction of the resulting intermediate with chloroacetic acid. The final product is obtained through a series of purification steps, including crystallization and recrystallization.

Scientific Research Applications

(4-fluoro-3-methylphenyl)[methyl(2-phenoxyethyl)amino]acetic acid has been extensively studied for its potential therapeutic applications. It has been shown to have analgesic, anti-inflammatory, and antipyretic effects, making it a promising candidate for the treatment of various inflammatory conditions, such as arthritis and chronic pain. (4-fluoro-3-methylphenyl)[methyl(2-phenoxyethyl)amino]acetic acid has also been studied for its potential use in cancer therapy due to its ability to inhibit the growth of cancer cells.